Cas no 2283157-92-4 (4-3-(benzyloxy)propylpiperidin-4-ol)

• Product Name: 4-3-(benzyloxy)propylpiperidin-4-ol
• CAS No: 2283157-92-4
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• MDL: MFCD34562739
• CID: 5613437
• PubChem ID: 165592974
• Update Time: 2025-06-13

4-3-(benzyloxy)propylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-[3-(benzyloxy)propyl]piperidin-4-ol
• 2283157-92-4
• EN300-33060185
• 4-3-(benzyloxy)propylpiperidin-4-ol

• MDL： MFCD34562739
• Inchi： 1S/C15H23NO2/c17-15(8-10-16-11-9-15)7-4-12-18-13-14-5-2-1-3-6-14/h1-3,5-6,16-17H,4,7-13H2
• InChI Key： VTFSJBAVLNHCBF-UHFFFAOYSA-N
• SMILES： OC1(CCCOCC2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-3-(benzyloxy)propylpiperidin-4-ol

Comprehensive Overview of 4-3-(benzyloxy)propylpiperidin-4-ol (CAS No. 2283157-92-4): Properties, Applications, and Research Insights

4-3-(benzyloxy)propylpiperidin-4-ol (CAS No. 2283157-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative, characterized by a benzyloxypropyl side chain and a hydroxyl group at the 4-position, serves as a versatile intermediate in synthetic chemistry. Its molecular formula and precise stereochemistry make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and GPCR modulators.

In recent years, the demand for piperidine-based compounds like 4-3-(benzyloxy)propylpiperidin-4-ol has surged, driven by their role in designing novel therapeutics for neurological disorders. Researchers are particularly interested in its potential to cross the blood-brain barrier (BBB), a critical factor for CNS drug delivery. The compound’s lipophilic benzyl ether moiety enhances membrane permeability, while the hydroxyl group provides a site for further derivatization, aligning with modern fragment-based drug design (FBDD) strategies.

The synthesis of CAS 2283157-92-4 typically involves multi-step organic reactions, including N-alkylation of piperidine and etherification protocols. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing industry needs for scalable production. Analytical characterization via NMR spectroscopy, HPLC-MS, and X-ray crystallography confirms its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical intermediates.

Beyond pharmaceuticals, 4-3-(benzyloxy)propylpiperidin-4-ol has shown promise in material science, particularly in the development of ionic liquids and catalysts for asymmetric synthesis. Its amphiphilic nature enables applications in supramolecular chemistry, where it acts as a template for self-assembling systems. These interdisciplinary applications highlight its relevance in green chemistry initiatives, a trending topic among researchers seeking sustainable alternatives.

Frequently asked questions in academic forums and search engines include: "What are the biological targets of 4-3-(benzyloxy)propylpiperidin-4-ol?" and "How does its structure compare to other piperidine alcohols?" Current studies suggest interactions with sigma receptors and dopamine transporters, though detailed mechanistic insights remain under investigation. Comparative analyses with analogs like 4-hydroxy-1-methylpiperidine reveal distinct steric and electronic effects due to the benzyloxypropyl substitution.

From an SEO perspective, keywords such as "piperidine derivatives in drug discovery", "CAS 2283157-92-4 supplier", and "benzyl ether piperidine synthesis" are highly searched, reflecting industrial and academic interest. The compound’s relevance to neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s) further amplifies its visibility, as these topics dominate biomedical literature and funding agendas.

In summary, 4-3-(benzyloxy)propylpiperidin-4-ol (CAS No. 2283157-92-4) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its adaptability across multiple domains—from medicinal chemistry to nanotechnology—positions it as a compound of enduring scientific and commercial value. Future research directions may explore its chiral resolution for enantioselective applications or its incorporation into biodegradable polymers, aligning with global sustainability goals.